Cas no 174621-46-6 ((2S)-2,5-dihydro-2-methyl-5-oxo-1H-Pyrrole-1-carboxylic acid 1,1-dimethylethyl ester)

(2S)-2,5-dihydro-2-methyl-5-oxo-1H-Pyrrole-1-carboxylic acid 1,1-dimethylethyl ester structure
174621-46-6 structure
Product Name:(2S)-2,5-dihydro-2-methyl-5-oxo-1H-Pyrrole-1-carboxylic acid 1,1-dimethylethyl ester
CAS No:174621-46-6
MF:C10H15NO3
MW:197.231003046036
MDL:MFCD21362809
CID:1107746
PubChem ID:14736431
Update Time:2025-04-20

(2S)-2,5-dihydro-2-methyl-5-oxo-1H-Pyrrole-1-carboxylic acid 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • (2S)-2,5-dihydro-2-methyl-5-oxo-1H-Pyrrole-1-carboxylic acid 1,1-dimethylethyl ester
    • 174621-46-6
    • SCHEMBL14890056
    • ZQUJUMROTWQJDY-ZETCQYMHSA-N
    • (S)-tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate
    • tert-butyl (2S)-2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate
    • MDL： MFCD21362809
    • Inchi： 1S/C10H15NO3/c1-7-5-6-8(12)11(7)9(13)14-10(2,3)4/h5-7H,1-4H3/t7-/m0/s1
    • InChI Key： ZQUJUMROTWQJDY-ZETCQYMHSA-N
    • SMILES： O(C(N1C(C=C[C@@H]1C)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 197.10519334g/mol
  • Monoisotopic Mass: 197.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 46.6Ų

(2S)-2,5-dihydro-2-methyl-5-oxo-1H-Pyrrole-1-carboxylic acid 1,1-dimethylethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D257126-1g
(S)-tert-butyl 2-methyl-5-oxo-2H-pyrrole-1(5H)-carboxylate
 174621-46-6 95%
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eNovation Chemicals LLC
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(S)-tert-butyl 2-methyl-5-oxo-2H-pyrrole-1(5H)-carboxylate
 174621-46-6 95%
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eNovation Chemicals LLC
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(S)-tert-butyl 2-methyl-5-oxo-2H-pyrrole-1(5H)-carboxylate
 174621-46-6 95%
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eNovation Chemicals LLC
D257126-5g
(S)-tert-butyl 2-methyl-5-oxo-2H-pyrrole-1(5H)-carboxylate
 174621-46-6 95%
5g
 $1585 2025-03-03
eNovation Chemicals LLC
D257126-5g
(S)-tert-butyl 2-methyl-5-oxo-2H-pyrrole-1(5H)-carboxylate
 174621-46-6 95%
5g
 $1585 2025-03-03
eNovation Chemicals LLC
D257126-1g
(S)-tert-butyl 2-methyl-5-oxo-2H-pyrrole-1(5H)-carboxylate
 174621-46-6 95%
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 $498 2025-03-03

(2S)-2,5-dihydro-2-methyl-5-oxo-1H-Pyrrole-1-carboxylic acid 1,1-dimethylethyl ester Related Literature

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